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Abstract
This document provides detailed application notes and protocols for researchers, scientists,

and drug development professionals interested in the utilization of Titanium Diboride (TiB₂) as

a wettable cathode material in aluminum smelting. TiB₂ offers significant advantages over

traditional carbon cathodes, including improved energy efficiency and cell stability.[1][2][3]

These benefits stem from its excellent wettability by molten aluminum, high electrical

conductivity, and resistance to the corrosive cryolite bath.[1] This document outlines the key

properties of TiB₂ cathodes, detailed experimental protocols for their fabrication and

characterization, and a summary of performance data from laboratory and industrial trials.

Introduction to TiB₂ Cathodes
The Hall-Héroult process, the primary method for industrial aluminum production, traditionally

employs carbon cathodes. However, these cathodes are not well-wetted by molten aluminum,

necessitating a large anode-cathode distance (ACD) to maintain a stable molten aluminum

pad, which acts as the actual cathodic surface.[1] This large ACD contributes to significant

energy losses due to the electrical resistance of the electrolyte.

Titanium diboride (TiB₂) has emerged as a promising alternative cathode material due to its

excellent wettability by molten aluminum.[1][2][4] This property allows for the use of a drained

cathode design, where a thin film of aluminum coats the cathode surface.[3][5] Consequently,
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the ACD can be substantially reduced, leading to lower cell voltage and a significant reduction

in specific energy consumption.[1][5][6] Industrial trials have demonstrated that TiB₂-based

cathodes can prolong cell life, improve current efficiency, and save energy.[1]

Properties of TiB₂ Cathodes
The suitability of TiB₂ as a cathode material is attributed to a combination of its physical and

chemical properties at the high temperatures of aluminum electrolysis.

Wettability
The excellent wettability of TiB₂ by molten aluminum is a key advantage.[1][2][4] Pure hot-

pressed TiB₂ has been shown to be completely wetted by aluminum in cryolite melts.[4]

However, the wetting behavior can be influenced by surface oxides, such as B₂O₃, which can

form on the TiB₂ surface. The removal of these oxide layers is crucial for achieving good

wetting.[7][8] The contact angle of molten aluminum on TiB₂ can be time-dependent,

decreasing as surface impurities are removed.[1]

Electrical Conductivity
TiB₂ possesses high electrical conductivity, which is essential for minimizing resistive losses in

the cathode.[9] The electrical conductivity of TiB₂-based composites is influenced by factors

such as the volume fraction of TiB₂, porosity, and the presence of other phases.[9][10]

Corrosion Resistance
TiB₂ exhibits good chemical stability in the highly corrosive molten cryolite electrolyte and in

contact with molten aluminum.[2] However, long-term exposure can lead to degradation

through mechanisms such as sodium penetration and grain loss.[11] The resistance to sodium

penetration is a critical factor for the longevity of the cathode, as sodium intercalation can

cause swelling and cracking of carbon-based materials. TiB₂ coatings have been shown to

slow down sodium penetration.[12][13]

Quantitative Performance Data
The following tables summarize key performance metrics of TiB₂ cathodes from various

studies.
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Table 1: Performance Improvements with TiB₂ Cathodes

Performance Metric
Improvement
Reported

Cell Type/Scale Reference

Voltage Drop

Reduction
Up to 50 mV 300 kA industrial cell [2]

Voltage Drop

Reduction
10.3 mV (average) 300 kA industrial cell [1]

Current Efficiency

Increase
1 - 2.5% 300 kA industrial cell [1]

Current Efficiency

Increase
0.81% 300 kA industrial cell [1]

Specific Energy

Consumption

Reduction

~0.8 kWh/kg Al
Predicted with design

improvements
[14]

Specific Energy

Consumption

Reduction

23% (reduction to

11.83 kWh/kg Al)

Wetted drained

cathode technology
[5]

Cathode Voltage Drop

(CVD)
314 mV

360 kA inert anode

cell with TiB₂ plates
[15]

Table 2: Material Properties and Wear Rates

Property Value Conditions Reference

Wear Rate < 4 mm/year TiB₂-based coatings

Solubility in Molten

Aluminum
6 x 10⁻³ wt%

After 10 hours of

exposure
[16]
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This section provides detailed protocols for the fabrication and characterization of TiB₂

cathodes.

Fabrication Protocols
This protocol describes the fabrication of dense TiB₂ ceramic bodies using a high-temperature,

high-pressure method.

Materials and Equipment:

TiB₂ powder

Steel die

Hydraulic press

High-temperature, high-pressure (HT-HP) Bridgman-type apparatus with an internal graphite

heater

Ceramic gasket

Procedure:

Pour the TiB₂ powder into the steel die.

Press the powder at 200 MPa to form green discs (e.g., 15 mm diameter, 5 mm height).

Place the green discs into the HT-HP apparatus, using a ceramic gasket with an internal

graphite heater.

Apply a pressure of 7.2 ± 0.2 GPa.

Heat the sample to the desired sintering temperature (e.g., 1500°C, 2000°C, 2200°C, or

2300°C ± 50°C).

Hold the temperature and pressure for 60 seconds.[17]

Cool the sample and release the pressure.
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Characterize the sintered TiB₂ ceramic for density, microstructure, and mechanical

properties.

This protocol details the deposition of TiB₂ coatings on graphite substrates using suspension

plasma spraying.

Materials and Equipment:

Micrometric TiB₂ powder

Ethanol

Dispersive agent (e.g., polyvinylpyrrolidone)

Suspension plasma spray system with an argon gas shield

Graphite substrates

Procedure:

Prepare a suspension of 10-20 wt.% TiB₂ powder in ethanol.

Add a dispersive agent (e.g., 1.2 wt.%) to the suspension and homogenize.

Set up the graphite substrates in the plasma spray chamber.

Configure the plasma spray parameters (e.g., plasma gas composition and flow rate,

current). An argon gas shield is recommended to protect the TiB₂ particles from oxidation

during spraying.[18][19]

Inject the suspension into the plasma jet to deposit the TiB₂ coating on the substrates.

Control the substrate temperature during deposition (e.g., below 400°C).[18]

After deposition, cool the coated substrates to room temperature.

Characterize the coating for thickness, porosity, adhesion, and phase composition.
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This protocol describes the electrochemical deposition of TiB₂ coatings on graphite cathodes

from a molten fluoride-chloride salt bath.

Materials and Equipment:

Graphite cathode substrate

Anode (e.g., graphite)

Electrolyte salt mixture (e.g., 15.3 wt% K₂TiF₆, 24.2 wt% KBF₄, 53.1 wt% KF, 7.4 wt% KCl)

[13]

High-temperature furnace with inert atmosphere capability (e.g., Argon)

DC power supply

Electrochemical cell (e.g., graphite crucible)

Procedure:

Prepare the electrolyte mixture and place it in the graphite crucible.

Heat the furnace to the desired operating temperature (e.g., 820°C) under an inert

atmosphere.[12][13]

Once the salt is molten and the temperature is stable, immerse the graphite cathode and

anode into the melt.

Apply a constant current density (e.g., 0.3 - 0.8 A/cm²) between the anode and cathode for a

specified duration (e.g., 3-4 hours).[12][13]

After the deposition time has elapsed, turn off the power supply and carefully withdraw the

coated cathode from the melt.

Allow the cathode to cool to room temperature under an inert atmosphere.

Clean the coated cathode to remove any residual solidified salt.
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Characterize the TiB₂ coating for its thickness, morphology, composition, and adhesion to the

graphite substrate.

Characterization Protocols
This protocol outlines the procedure for measuring the contact angle of molten aluminum on a

TiB₂ substrate to assess its wettability.

Materials and Equipment:

TiB₂ substrate

High-purity aluminum

High-temperature furnace with a controlled atmosphere (vacuum or inert gas) and viewing

window

High-resolution camera with a telephoto lens

Image analysis software

Procedure:

Polish the surface of the TiB₂ substrate to a fine finish (e.g., 1-micron diamond paste).

Clean the substrate to remove any contaminants.

Place the TiB₂ substrate in the furnace.

Position a small piece of high-purity aluminum on the substrate surface.

Evacuate the furnace chamber to a high vacuum (e.g., < 2.7 x 10⁻⁵ Pa) or fill it with a high-

purity inert gas.[7]

Heat the furnace to the desired test temperature (e.g., 840°C - 1025°C).[7]

Once the aluminum is molten, record images of the molten aluminum drop on the TiB₂

surface over time.
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Use image analysis software to measure the contact angle between the molten aluminum

and the TiB₂ substrate from the captured images.

Analyze the change in contact angle with time and temperature to determine the wetting

kinetics.

This protocol describes a static immersion test to evaluate the corrosion resistance of TiB₂-

based materials in a molten cryolite bath.

Materials and Equipment:

TiB₂ sample

Synthetic cryolite salt mixture (e.g., Na₃AlF₆, AlF₃, CaF₂, Al₂O₃)

Alumina or graphite crucible

High-temperature furnace with a controlled atmosphere (e.g., pure argon)

Sample holder (e.g., molybdenum wire)

Procedure:

Prepare the synthetic cryolite salt mixture with a specific composition (e.g., molar ratio

n(NaF)/n(AlF₃) = 2.3).[20]

Place the salt mixture in the crucible and heat it in the furnace to the test temperature (e.g.,

960°C) under an argon atmosphere.[20]

Suspend the TiB₂ sample from the sample holder and immerse it in the molten salt.

Hold the sample in the molten salt for a specified duration (e.g., 8 hours).[20]

After the test duration, remove the sample from the melt and allow it to cool.

Clean the sample to remove the solidified salt.
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Analyze the corroded sample using techniques such as scanning electron microscopy (SEM)

and energy-dispersive X-ray spectroscopy (EDS) to assess the extent and nature of the

corrosion.

This protocol describes the four-probe method for measuring the electrical conductivity of TiB₂

materials at elevated temperatures.

Materials and Equipment:

TiB₂ sample of known dimensions

Four-probe measurement setup with appropriate probe materials (e.g., platinum or tungsten)

High-temperature furnace with a controlled atmosphere

DC current source

Voltmeter

Procedure:

Prepare a rectangular or cylindrical TiB₂ sample with precise dimensions.

Position the four probes in a straight line on the surface of the sample with a known and

constant spacing.

Place the sample and probe assembly in the furnace.

Heat the furnace to the desired measurement temperature under a controlled atmosphere.

Pass a constant DC current through the two outer probes.

Measure the voltage potential difference between the two inner probes.

Calculate the electrical resistivity (ρ) using the appropriate geometric correction factor for the

four-probe setup.

The electrical conductivity (σ) is the reciprocal of the resistivity (σ = 1/ρ).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Repeat the measurement at different temperatures to determine the temperature

dependence of the electrical conductivity.
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Experimental workflow for TiB₂ cathode evaluation.
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Logical relationships in TiB₂ cathode failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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